3-[2-(2H-1,4-benzothiazin-3-yl)hydrazino]-2H-1,4-benzothiazine

• Molecular Formula: C16H14N4S2
• Molecular Weight: 326.4 g/mol
• IUPAC Name: 1,2-bis(2H-1,4-benzothiazin-3-yl)hydrazine
• InChI: InChI=1S/C16H14N4S2/c1-3-7-13-11(5-1)17-15(9-21-13)19-20-16-10-22-14-8-4-2-6-12(14)18-16/h1-8H,9-10H2,(H,17,19)(H,18,20)
• InChI Key: WDMVJUXZJKURTJ-UHFFFAOYSA-N
• SMILES: C1C(=NC2=CC=CC=C2S1)NNC3=NC4=CC=CC=C4SC3

Description

3-[2-(2H-1,4-benzothiazin-3-yl)hydrazino]-2H-1,4-benzothiazine is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is also known as BTZ043 and belongs to the class of benzothiazine derivatives.

Mechanism of Action

BTZ043 works by inhibiting the enzyme DprE1, which is involved in the synthesis of the cell wall of Mycobacterium tuberculosis. The inhibition of this enzyme leads to the disruption of the cell wall synthesis, which ultimately results in the death of the bacteria.
Biochemical and Physiological Effects:
BTZ043 has been found to have low toxicity and is well-tolerated in animal studies. It has also been found to have good pharmacokinetic properties, which means that it can be easily absorbed and distributed in the body.

Advantages and Limitations for Lab Experiments

BTZ043 has several advantages for lab experiments. It is a potent and selective inhibitor of DprE1, which makes it an ideal tool for studying the mechanism of action of this enzyme. It is also well-tolerated in animal studies, which makes it a good candidate for preclinical studies.
One limitation of BTZ043 is that it is not effective against all strains of Mycobacterium tuberculosis. It is also not effective against other types of bacteria, which limits its potential applications in other fields.

Future Directions

There are several future directions for research on BTZ043. One area of research is to develop more potent derivatives of BTZ043 that can be effective against a wider range of Mycobacterium tuberculosis strains. Another area of research is to study the mechanism of action of DprE1 in more detail, which can lead to the development of new drugs that target this enzyme.
Conclusion:
In conclusion, BTZ043 is a promising chemical compound that has potential applications in the field of tuberculosis treatment. It works by inhibiting the enzyme DprE1, which is essential for the survival of the bacteria. BTZ043 has several advantages for lab experiments, including its potency and selectivity. However, there are also limitations to its use, and further research is needed to develop more potent derivatives and to study the mechanism of action in more detail.

Synthesis Methods

BTZ043 can be synthesized by reacting 2-aminobenzothiazole with hydrazine hydrate in the presence of a catalyst. The reaction takes place in an aqueous medium at a temperature of 70-80°C. The resulting product is then purified by recrystallization to obtain pure BTZ043.

Scientific Research Applications

BTZ043 has been extensively studied for its potential applications in the field of tuberculosis (TB) treatment. TB is a bacterial infection caused by Mycobacterium tuberculosis, which affects the lungs and other parts of the body. The current treatment for TB involves a combination of antibiotics, which can have severe side effects and may not be effective in all cases.
BTZ043 has been found to have potent anti-TB activity and can effectively kill drug-resistant strains of Mycobacterium tuberculosis. It works by inhibiting the enzyme DprE1, which is essential for the survival of the bacteria. BTZ043 is also being studied for its potential applications in the treatment of other bacterial infections.